Cas no 1866060-00-5 (2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]-
• CAS No: 1866060-00-5
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 5898646
• PubChem ID: 131109792
• Update Time: 2025-05-26

2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]-
• EN300-725726
• 5-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde
• 1866060-00-5

• Inchi： 1S/C10H14N2OS/c1-11(2)8-5-12(6-8)10-4-3-9(7-13)14-10/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： NSAAGBHXIHUDKR-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(N2CC(N(C)C)C2)=CC=1

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 364.1±42.0 °C(Predicted)
• pka: 8.46±0.20(Predicted)

Additional information on 2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]-

Professional Introduction to 2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]- (CAS No. 1866060-00-5)

2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]-, identified by its CAS number 1866060-00-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aldehydes, characterized by the presence of a thiophene ring fused with an aldehyde functional group, further modified by an azetidine ring bearing a dimethylamino substituent. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]- encompasses a thiophene core, which is a five-membered aromatic ring containing sulfur, attached to a carbonyl group (aldehyde). This configuration imparts distinct electronic and steric properties to the molecule, making it highly versatile for chemical modifications and functionalization. The presence of the azetidine ring at the 5-position introduces another layer of complexity, providing a nitrogen-containing heterocycle that can interact with biological targets in unique ways. The dimethylamino group further enhances the molecule's potential bioactivity by contributing to its basicity and solubility in polar environments.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes and their derivatives have been extensively studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The aldehyde functionality in 2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]- serves as a reactive site for further chemical transformations, such as condensation reactions with nucleophiles or reduction to form alcohols. These reactions are crucial for synthesizing more complex molecules and exploring new pharmacological pathways.

The azetidine ring in this compound adds an additional dimension to its pharmacological profile. Azetidine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. The dimethylamino group enhances the basicity of the molecule, which can be exploited for designing drugs that require interaction with acidic or polar biological components. This structural motif has been explored in the development of drugs targeting neurological disorders, where precise interaction with biological targets is essential.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The combination of a thiophene ring with an azetidine moiety provides a unique scaffold that can be tailored for specific biological activities. For instance, studies have shown that thiophene-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the aldehyde group allows for further derivatization, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

In the context of drug development, 2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]- represents a valuable building block for synthesizing novel therapeutic agents. Its structural features make it suitable for designing molecules that can modulate biological pathways involved in various diseases. For example, the aldehyde group can be used to form Schiff bases or other covalent bonds with biomolecules, facilitating targeted drug delivery or enhancing binding affinity. The azetidine ring can interact with specific enzymes or receptors, potentially leading to the development of drugs with high selectivity and low toxicity.

The dimethylamino group also plays a crucial role in determining the solubility and bioavailability of the compound. By enhancing water solubility, this group can improve oral bioavailability and reduce systemic toxicity. Additionally, it can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity and efficacy.

Current research is focusing on leveraging computational methods and high-throughput screening to identify novel derivatives of 2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]-. These approaches are being used to optimize the pharmacological properties of the compound and explore new therapeutic applications. For instance, virtual screening techniques have been employed to identify potential binding sites on target proteins or enzymes where this compound could exert its effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between thiophene derivatives and appropriate electrophiles or nucleophiles to introduce the aldehyde functionality and azetidine moiety. Advanced synthetic techniques such as catalytic hydrogenation or transition metal-catalyzed cross-coupling reactions may be employed to achieve desired regioselectivity and stereoselectivity.

In conclusion, 2-Thiophenecarboxaldehyde, 5-[3-(dimethylamino)-1-azetidinyl]- (CAS No. 1866060-00-5) is a structurally complex and versatile organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on exploring its pharmacological properties through both experimental synthesis and computational methods.